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Compound of Interest

Compound Name: Selenium tetrabromide

CAS No.: 7789-65-3

Cat. No.: B1594642

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for selenium tetrabromide (SeBr₄). It includes known quantitative data, detailed experimental

protocols for its synthesis, and the methodology used for the determination of its enthalpy of

formation. This document also highlights the current gaps in the literature regarding a complete

thermochemical profile of this compound, presenting opportunities for future research.

Core Thermochemical and Physical Data
Quantitative data for selenium tetrabromide is sparse in the existing literature. While the

enthalpy of formation has been determined, key data points such as standard molar entropy

and heat capacity are not readily available. The known physical and thermochemical properties

are summarized below.

Table 1: Physical Properties of Selenium Tetrabromide
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Thermochemical Data for Crystalline Selenium Tetrabromide (at 298.15 K)

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Synthesis of Selenium Tetrabromide
Selenium tetrabromide can be synthesized by the direct reaction of elemental selenium with

excess bromine.[1] The reaction is typically carried out in a solvent to control the reaction rate

and facilitate the separation of the product.

Materials and Equipment:

Pure powdered selenium (Se)
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Pure liquid bromine (Br₂)

Carbon disulfide (CS₂), dry

Round-bottom flask with a gas inlet/outlet and a dropping funnel

Magnetic stirrer

Inert gas supply (e.g., dry nitrogen or argon)

Schlenk line or similar apparatus for handling air-sensitive materials

Procedure:

Setup: A round-bottom flask is charged with a suspension of 1 part by weight of pure

powdered selenium in approximately 2.5 parts by volume of dry carbon disulfide. The flask is

equipped with a magnetic stir bar and a dropping funnel. The system is flushed with a dry,

inert gas.

Reaction: While stirring the selenium suspension, 5 parts by weight of pure bromine are

slowly added from the dropping funnel. The reaction is exothermic and should be controlled

by the rate of bromine addition.

Precipitation: As the reaction proceeds, finely crystalline, yellow-orange selenium
tetrabromide precipitates from the solution.

Isolation: Once the bromine addition is complete, the dropping funnel is replaced with a gas

inlet tube. A stream of dry, inert gas is passed through the suspension to drive off the carbon

disulfide solvent and any excess unreacted bromine.

Storage: The resulting solid selenium tetrabromide is highly moisture-sensitive and should

be rapidly transferred to a tightly sealed container under an inert atmosphere for storage.

Determination of Enthalpy of Formation via Solution
Calorimetry
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The standard enthalpy of formation of selenium tetrabromide was determined using solution

calorimetry. This technique involves measuring the heat change (q) when a substance is

dissolved in a suitable solvent. By designing a thermochemical cycle based on Hess's Law, the

enthalpy of formation can be calculated. While the specific details of the original experiment are

not available, a general protocol for such a determination is outlined below.

Principle: The enthalpy of formation of SeBr₄(s) corresponds to the reaction: Se(s, gray) + 2

Br₂(l) → SeBr₄(s)

Direct measurement of this reaction's enthalpy is difficult. Instead, a thermochemical cycle is

constructed where the enthalpies of more easily measured reactions are used. A plausible

cycle would involve dissolving the reactants (Se and Br₂) and the product (SeBr₄) in the same

solvent system and measuring the respective enthalpies of solution (ΔHsoln).

Equipment:

Isoperibol or adiabatic solution calorimeter

High-precision thermometer (e.g., platinum resistance or quartz oscillator)

Stirrer

Calibration heater

Sealed glass ampoules for reactive samples

General Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter (Ccal) is determined by

performing a reaction with a known enthalpy change (e.g., dissolution of KCl or neutralization

of TRIS) or by using an integrated electrical heater to dissipate a known quantity of energy.

Measurement of Enthalpy of Solution of SeBr₄:

A precisely weighed amount of SeBr₄ is sealed in a thin-walled glass ampoule under an

inert atmosphere.
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The calorimeter vessel is charged with a suitable solvent (e.g., an aqueous solution

capable of hydrolyzing SeBr₄ in a well-defined reaction).

The system is allowed to reach thermal equilibrium.

The ampoule is broken, initiating the dissolution and hydrolysis of SeBr₄. The temperature

change (ΔT) is meticulously recorded until a stable final temperature is reached.

The heat of the reaction (q₁) is calculated using: q₁ = -Ccal * ΔT. The molar enthalpy of

solution (ΔH₁) is then determined.

Measurement of Enthalpy of Solution for Reactants:

Similar calorimetric experiments are performed for the elemental reactants, selenium and

bromine, in the same solvent system to obtain their respective molar enthalpies of solution

(ΔH₂ for Se and ΔH₃ for Br₂).

Calculation using Hess's Law: The standard enthalpy of formation (ΔHf°) of SeBr₄ is

calculated from the measured enthalpies of the reactions within the thermochemical cycle.

The exact formula depends on the specific reaction pathway chosen for the cycle.

Visualizations
The logical and experimental workflows can be visualized using the following diagrams.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page
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Caption: Synthesis of Selenium Tetrabromide from elemental precursors and its subsequent

thermal decomposition pathway in the gas phase.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: General experimental workflow for determining the standard enthalpy of formation of

SeBr₄ using solution calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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